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Compound of Interest

Compound Name:
(R)-2-Amino-butyric acid

hydrochloride

CAS No.: 40522-79-0

Cat. No.: B13386996

Get Quote

(R)-homoalanine hydrochloride—systematically designated as (2R)-2-aminobutanoic acid

hydrochloride and frequently referred to as D-2-aminobutyric acid (D-Abu) hydrochloride—is a

non-canonical D-α-amino acid. In nature, D-enantiomers are excluded from ribosomal protein

synthesis, making them highly resistant to endogenous proteolytic degradation. This metabolic

stability makes (R)-homoalanine an indispensable chiral building block in the synthesis of

advanced active pharmaceutical ingredients (APIs), including angiotensin-converting enzyme 2

(ACE2) inhibitors, brain-permeable polo-like kinase-2 (Plk-2) inhibitors, and matrix

metalloproteinase inhibitors[1].

Converting the zwitterionic free acid into the hydrochloride salt significantly enhances its

aqueous solubility and thermodynamic stability, preventing spontaneous degradation or

racemization during long-term storage and complex multi-step peptide synthesis.

Fundamental Physicochemical Profiling
Understanding the exact mass, polar surface area, and thermal properties of (R)-homoalanine

hydrochloride is critical for downstream formulation and chromatographic method development.
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The quantitative data is summarized in Table 1 below[2],[3].

Table 1: Physicochemical Properties of (R)-Homoalanine Hydrochloride

Property Value
Causality / Significance in
Development

IUPAC Name
(2R)-2-aminobutanoic acid

hydrochloride

Defines the absolute (R)-

stereocenter configuration.

CAS Registry Number
67607-42-5 (HCl salt) / 2623-

91-8 (Free acid)

Essential for precise raw

material procurement.

Molecular Formula C₄H₁₀ClNO₂
Indicates the protonated amine

and chloride counterion.

Molecular Weight 139.58 g/mol
Used for precise stoichiometric

calculations in API coupling.

Exact Mass 139.0400063 Da

Critical for High-Resolution

Mass Spectrometry (HRMS)

validation.

Melting Point
~150 °C (HCl salt) / >300 °C

(Free acid)

The lower MP of the HCl salt

reflects disrupted zwitterionic

lattice energy.

Topological Polar Surface Area 63.3 Å²

Predicts favorable aqueous

solubility and hydrogen-

bonding capacity.

Advanced Synthesis Methodologies
To achieve the >99% enantiomeric excess (ee) required for pharmaceutical applications, two

primary methodologies are employed: an advanced in vitro biocatalytic cascade and a dynamic

kinetic chemical resolution.

In Vitro Tri-Enzymatic Biocatalysis
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Traditional chemical synthesis of D-amino acids often suffers from poor atom economy and

requires toxic heavy-metal catalysts. To circumvent this, a highly atom-economic tri-enzymatic

cascade has been developed using L-threonine as a cheap, fermentation-derived starting

material[1].

Tri-Enzymatic Cascade for (R)-Homoalanine Synthesis
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Biocatalytic pathway converting L-threonine to (R)-homoalanine via a tri-enzymatic system.

Mechanistic Causality: L-threonine ammonia lyase (L-TAL) first deaminates L-threonine to 2-

oxobutyrate, releasing ammonia. Instead of adding external ammonia, this endogenous
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ammonia is immediately utilized by D-amino acid dehydrogenase (D-AADH) to perform a

reductive amination, yielding the D-enantiomer. Formate dehydrogenase (FDH) is coupled to

the system to continuously reduce NAD⁺ back to NADH. This cofactor recycling is

thermodynamically critical; it drives the D-AADH equilibrium forward, ensuring >90% yield while

producing only CO₂ and water as byproducts[1].

Self-Validating Protocol (50 mL Scale):

Buffer Preparation: Prepare 50 mL of 100 mM Na₂CO₃-NaHCO₃ buffer and adjust to pH 9.0.

Causality: pH 9.0 is the optimal intersection for the activity profiles of all three enzymes.

Substrate Loading: Dissolve L-threonine (200 mM) and sodium formate (300 mM) into the

buffer.

Enzyme Introduction: Add 2.0 U of L-TAL, 2.0 U of D-AADH, and 4.0 U of FDH.

Incubation: Incubate the reactor at 30°C for 24 hours under gentle orbital agitation (150 rpm).

System Validation: Monitor the reaction via pH probe. The oxidation of formate to CO₂ will

naturally buffer the system. A stable pH curve over 24 hours validates that the FDH-mediated

NADH recycling loop is actively driving the reaction to completion.

Dynamic Kinetic Resolution (DKR) via Chemical
Methods
When biocatalysis is not feasible, racemic DL-2-aminobutyric acid can be resolved chemically.

Standard classical resolution is limited to a 50% theoretical yield. However, by introducing

benzaldehyde as a catalyst, we achieve Dynamic Kinetic Resolution (DKR)[4].
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Dynamic kinetic resolution workflow for isolating (R)-homoalanine hydrochloride.

Mechanistic Causality: Benzaldehyde transiently forms a Schiff base (imine) with the primary

amine of the amino acid. This electron-withdrawing intermediate increases the acidity of the α-

proton, facilitating in situ racemization of the unprecipitated L-enantiomer in the mother liquor.

Because the D-tartaric acid selectively crystallizes with the L-enantiomer, the continuous

racemization in the liquid phase constantly replenishes the L-enantiomer for precipitation, while

leaving a highly pure D-enantiomer precursor available for subsequent isolation[4].
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Self-Validating Protocol:

Reagent Mixing: Combine DL-2-aminobutyric acid (0.2 mol) and D-tartaric acid (0.1 mol) in

375 mL of propionic acid.

Catalyst Addition: Add 0.7 g of benzaldehyde to initiate the DKR mechanism.

Thermal Cycling: Heat the mixture to 100°C and maintain for 6 hours with continuous stirring

to allow the Schiff base equilibrium to establish.

Crystallization & Separation: Cool to room temperature, then transfer to an ice-water bath for

30 minutes. Filter out the precipitated L-Abu·D-tartrate salt.

Hydrochloride Formation: Treat the mother liquor with aqueous HCl to cleave any remaining

imine bonds and precipitate (R)-homoalanine hydrochloride.

System Validation: Recrystallize the final product from methanol/diethyl ether. Validate the

optical purity by measuring the specific rotation; a value of approximately [α]²⁰_D +14.1°

confirms successful resolution[3].

Analytical Quantification and Validation
Because (R)-homoalanine lacks a strong UV chromophore (no aromatic rings), direct UV-Vis

HPLC quantification is impossible. Pre-column derivatization with 2,4-dinitrofluorobenzene

(DNFB) is mandatory to create a dinitrophenyl derivative that absorbs strongly at 350 nm[4].

Table 2: Chromatographic Gradient for ee% Determination

Time (min)
Mobile Phase A
(0.05M Acetate
Buffer, pH 4.0)

Mobile Phase B
(Acetonitrile)

Flow Rate

0.0 80% 20% 1.0 mL/min

15.0 50% 50% 1.0 mL/min

20.0 20% 80% 1.0 mL/min

25.0 80% 20% 1.0 mL/min
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Derivatization Protocol:

To a 100 µL aliquot of the sample, add 100 µL of 0.05 M NaHCO₃ and 200 µL of 0.2% DNFB

in acetonitrile.

Heat the mixture at 50°C for 40 minutes to ensure complete nucleophilic aromatic

substitution.

Cool to room temperature, dilute with 600 µL of methanol-water (1:1), and inject 10 µL into a

C18 chiral column.

The appearance of a sharp peak at 350 nm validates the derivatization efficiency, allowing

precise integration of the peak area to calculate the enantiomeric excess.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Highly Atom Economic Synthesis of d‐2‐Aminobutyric Acid through an In Vitro Tri‐
enzymatic Catalytic System - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/51064142
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5542762/
https://www.scribd.com/document/543596791/Dictionary-of-Food-Compounds-Additives-Flavors-and-Ingredients-Yannai-S-2004-PDF
https://www.benchchem.com/product/b13386996?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC5542762/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5542762/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13386996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. D-Homoalanine hcl | C4H10ClNO2 | CID 51064142 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. scribd.com [scribd.com]

4. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Executive Summary & Pharmaceutical Significance].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13386996/docs#executive-summary-pharmaceutical-
significance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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